Sulfaclozine

• CAS No.: 102-65-8
• Product Name: Sulfaclozine
• Molecular Formula: C10H9ClN4O2S
• Molecular Weight: 284.72 g/mol
• IUPAC Name: 4-amino-N-(6-chloropyrazin-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C10H9ClN4O2S/c11-9-5-13-6-10(14-9)15-18(16,17)8-3-1-7(12)2-4-8/h1-6H,12H2,(H,14,15)
• Standard InChIKey: QKLPUVXBJHRFQZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)S(=O)(=O)NC2=CN=CC(=N2)Cl
• Canonical SMILES: C1=CC(=CC=C1N)S(=O)(=O)NC2=CN=CC(=N2)Cl
• Appearance: Solid powder
• Description: Sulfaclozine is an antiprotozoal.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Esb-3; Esb3; sulfaclozine; sulfatyf
• Reference: 1: Gorissen B, Reyns T, Devreese M, De Backer P, Van Loco J, Croubels S. Determination of selected veterinary antimicrobials in poultry excreta by UHPLC-MS/MS, for application in Salmonella control programs. Anal Bioanal Chem. 2015 Jun;407(15):4447-57. doi: 10.1007/s00216-014-8449-5. Epub 2015 Jan 30. PubMed PMID: 25633214.; 2: Yamaguchi T, Okihashi M, Harada K, Konishi Y, Uchida K, Do MH, Bui HD, Nguyen TD, Nguyen PD, Chau VV, Dao KT, Nguyen HT, Kajimura K, Kumeda Y, Bui CT, Vien MQ, Le NH, Hirata K, Yamamoto Y. Antibiotic residue monitoring results for pork, chicken, and beef samples in Vietnam in 2012-2013. J Agric Food Chem. 2015 Jun 3;63(21):5141-5. doi: 10.1021/jf505254y. Epub 2015 Jan 28. PubMed PMID: 25601049.; 3: Hu F, Bian K, Liu Y, Su Y, Zhou T, Song X, He L. Development of a modified QUick, Easy, CHeap, Effective, Rugged and Safe method for the determination of multi-class antimicrobials in vegetables by liquid chromatography tandem mass spectrometry. J Chromatogr A. 2014 Nov 14;1368:52-63. doi: 10.1016/j.chroma.2014.09.074. Epub 2014 Oct 5. PubMed PMID: 25311488.; 4: Dalla Bona M, Di Leva V, De Liguoro M. The sensitivity of Daphnia magna and Daphnia curvirostris to 10 veterinary antibacterials and to some of their binary mixtures. Chemosphere. 2014 Nov;115:67-74. doi: 10.1016/j.chemosphere.2014.02.003. Epub 2014 Mar 12. PubMed PMID: 24630458.; 5: Sheridan R, Mirabile J, Hafler K. Determination of six illegal antibiotics in chicken jerky dog treats. J Agric Food Chem. 2014 Apr 30;62(17):3690-6. doi: 10.1021/jf405458m. Epub 2014 Jan 29. PubMed PMID: 24437928.; 6: Yu H, Tao Y, Chen D, Wang Y, Huang L, Peng D, Dai M, Liu Z, Wang X, Yuan Z. Development of a high performance liquid chromatography method and a liquid chromatography-tandem mass spectrometry method with the pressurized liquid extraction for the quantification and confirmation of sulfonamides in the foods of animal origin. J Chromatogr B Analyt Technol Biomed Life Sci. 2011 Sep 1;879(25):2653-62. doi: 10.1016/j.jchromb.2011.07.032. Epub 2011 Jul 30. PubMed PMID: 21840270.; 7: Harfoush MA, Hegazy AM, Soliman AH, Amer S. Drug resistance evaluation of some commonly used anti-coccidial drugs in broiler chickens. J Egypt Soc Parasitol. 2010 Aug;40(2):337-48. PubMed PMID: 21246941.; 8: Sentepe I, Eraslan G. Pharmacokinetic of sulfaclozine in broiler chickens. Food Chem Toxicol. 2010 Jan;48(1):448-51. doi: 10.1016/j.fct.2009.10.044. Epub 2009 Nov 1. PubMed PMID: 19887098.; 9: Braunius WW. [Monensin/sulfachlorpyrazine poisoning in turkeys]. Tijdschr Diergeneeskd. 1986 Jul 15;111(14):676-8. Dutch. PubMed PMID: 3750301.
• PubChem Compound: 66890
• Last Modified: Nov 11 2021